Surfactant protection: The protective roles of three surfactants added to the electrolyte in the formation of the solid electrolyte interphase (SEI) layer on the graphite anode are compared and analyzed. Through electrochemical testing and surface characterization, it was observed that each surfactant had a distinct impact on the cycling behavior and performance of the cells.

Salt ('n'Pepper): the background electrolyte of hexacyanoferrate/polymer mixtures has a distinct effect on the shape of hydrodynamic voltammograms obtained by a rotating ring disk electrode (RRDE). The voltammetry indicates electrodeposition, providing access to the deposition efficiency. Salt conditions leading to maximum deposition at minimum current are identified, being dependent on the chemical structure. The water content in the obtained gel films can be adjusted.

Photo-Alternating Current-Electro-Fenton: The UV+AC+EF method removed 100 % of color and COD at 4 kWhrm−3 energy consumption. The COD and color removal efficiency and energy consumption were optimized using RSM based CCD. The synergistic effect of UV, AC+EF, and UV+AC+EF processes was determined to 13.65 %. Combination UV+AC+EF technique to wastewater treatment is significantly more successful.

A combined electrodeposition and solution process was proposed to fabricate CZTS films. Briefly, CZT layers were electrodeposited on a metal substrate, and the as-prepared films were then immersed in a S containing NaOH solution. The effects of electrodeposition time, electrodeposition order, current density, electrolyte compositions, sulfurization time, and annealing pressure were studied.

An all-solid-state potentiometric sensor for the measurement of 2,4,6-TCP has been made. The molecularly imprinted polymer (MIP) with 4-vinylpyridine monomer serves as the selective binding receptor, and the MWCNTs film serves as the solid contact between the conducting GC substrate and the ion-sensing membrane.

This study shows that a widely available manganese nitrate hydrate salt, when dissolved in big quantities in an aqueous medium (concentrated), behaves like a deep eutectic mixture and exhibits favourable properties for rapid energy storage application.

Transparent conductive encapsulants (TCEs) are tested to protect semiconductor photoelectrodes for solar fuel generation. TCE electrochemical performance is characterized and TCEs successfully help retain photovoltage of protected photoelectrodes.

“2,4-dinitrophenol affects the photobioelectrocatalysis of biohybrid photoelectrodes based on intact photosynthetic bacteria paving the way for the development of biosensors for the early monitoring of this contaminant…“ Learn more about the story behind the research featured on the front cover in this issue's Cover Profile. Read the corresponding Research Article at 10.1002/celc.202300013.

Iron and cobalt phthalocyanine embedded electrospun carbon nanofiber-based oxygen reduction reaction (ORR) catalysts were prepared in this investigation by combined approach of pyrolysis and acid leaching. The catalyst exhibited the ORR half-wave potential of 0.71 V vs reversible hydrogen electrode (RHE) in 0.5 M H2SO4 electrolyte solution.

This review provides recent updates on corrosion and degradation issues and their mitigation approaches in electrochemical energy storage and conversion devices, primarily PEM fuel cells, metal-ion and metal-air batteries and supercapacitors.